(2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide
Overview
Description
(2R)-2-(Bromomethyl)-1-methylpyrrolidine hydrobromide, also known as 2-bromomethyl-1-methylpyrrolidine-2-carboxylic acid hydrobromide, is a synthetic organic compound used in various scientific research applications. It is a white crystalline solid with a molecular weight of 267.99 g/mol. Its chemical formula is C6H11Br2NO2. This compound is used as a building block for the synthesis of other molecules, particularly in the field of pharmaceuticals. It is also used as a reagent in organic synthesis.
Scientific Research Applications
(2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide is used in various scientific research applications. It is used as a reagent in organic synthesis, as a building block for the synthesis of other molecules, and as a starting material for the synthesis of pharmaceuticals. It is also used in the synthesis of other compounds, such as (2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromidel-1-methylpyrrolidine-2-carboxylic acid and its derivatives. Additionally, it is used in the synthesis of compounds with potential therapeutic applications, such as inhibitors of the enzyme acetylcholinesterase.
Mechanism of Action
The mechanism of action of (2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide is not fully understood. However, it is believed to act as a reagent in organic synthesis and as a building block for the synthesis of other molecules. Additionally, it is believed to act as a starting material for the synthesis of pharmaceuticals and as a reagent in the synthesis of compounds with potential therapeutic applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide are not fully understood. However, it is believed to act as a reagent in organic synthesis and as a building block for the synthesis of other molecules. Additionally, it is believed to act as a starting material for the synthesis of pharmaceuticals and as a reagent in the synthesis of compounds with potential therapeutic applications.
Advantages and Limitations for Lab Experiments
The advantages of using (2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide in lab experiments include its availability, its low cost, and its low toxicity. Additionally, it is a versatile reagent and can be used in a variety of organic synthesis reactions. The limitations of using this compound in lab experiments include its instability in air, its tendency to form insoluble byproducts, and its potential to form explosive mixtures when exposed to air or water.
Future Directions
The potential future directions of (2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide include its use in the synthesis of other compounds, such as inhibitors of the enzyme acetylcholinesterase, and its use in the synthesis of compounds with potential therapeutic applications. Additionally, it could be used in the development of new synthetic methods for the synthesis of pharmaceuticals and other compounds. Furthermore, it could be used in the development of new catalysts for organic synthesis reactions. Finally, it could be used in the development of new analytical techniques for the analysis of organic compounds.
Synthesis Methods
The synthesis of (2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide can be accomplished by a variety of methods. One method is through the reaction of (2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromidelpyrrolidine with hydrobromic acid. This reaction results in the formation of (2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide and water. Another method is through the reaction of 1-methylpyrrolidine-2-carboxylic acid and bromine. This reaction results in the formation of (2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide and bromide ion.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide involves the reaction of (R)-1-methylpyrrolidine with bromomethane in the presence of a strong base, followed by the addition of hydrobromic acid to form the hydrobromide salt.", "Starting Materials": [ "(R)-1-methylpyrrolidine", "Bromomethane", "Strong base (e.g. sodium hydride, potassium tert-butoxide)", "Hydrobromic acid" ], "Reaction": [ "Step 1: Add (R)-1-methylpyrrolidine and bromomethane to a reaction flask.", "Step 2: Add a strong base to the reaction mixture to deprotonate the pyrrolidine and facilitate the reaction between the pyrrolidine and bromomethane. The reaction should be carried out under an inert atmosphere (e.g. nitrogen) to prevent oxidation of the pyrrolidine.", "Step 3: Heat the reaction mixture to reflux for several hours to allow the reaction to proceed.", "Step 4: After the reaction is complete, cool the mixture and add hydrobromic acid to form the hydrobromide salt of the product.", "Step 5: Isolate the product by filtration or extraction and purify as necessary." ] } | |
CAS RN |
2565790-83-0 |
Product Name |
(2R)-2-(bromomethyl)-1-methylpyrrolidine hydrobromide |
Molecular Formula |
C6H13Br2N |
Molecular Weight |
259 |
Purity |
95 |
Origin of Product |
United States |
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